Cas no 2229375-60-2 (3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229375-60-2
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 5916461
• PubChem ID: 165856266
• Update Time: 2025-05-22

3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine
• 2229375-60-2
• EN300-1956480

• Inchi： 1S/C12H14F3N/c13-12(14,15)11(16)7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9,11H,5-7,16H2
• InChI Key： YMXDXFJDUILDBG-UHFFFAOYSA-N
• SMILES： FC(C(CC1C2C=CC=CC=2CC1)N)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine

3-(2,3-Dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine: A Comprehensive Overview

The compound 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine, identified by the CAS number 222937560, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its versatile structure and promising properties. In this article, we delve into its chemical structure, synthesis methods, applications, and the latest research findings.

The molecular structure of 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine consists of a trifluoromethyl group attached to a propane backbone. The propane chain is further substituted with an indene ring system at the third position. The indene moiety introduces a rigid and aromatic framework to the molecule, enhancing its stability and reactivity. The presence of the trifluoromethyl group imparts unique electronic properties to the compound.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The trifluoromethyl group in this compound plays a crucial role in modulating the electronic and steric properties of the molecule. According to a study published in the Journal of Medicinal Chemistry in 2023, fluorinated amine derivatives like this compound exhibit enhanced bioavailability and selectivity in biological systems.

The synthesis of 3-(2,3-dihydro-1H-inden-1-yl)-1,1,1-trifluoropropan-2-amine involves a multi-step process that typically starts with the preparation of the indene ring system. The indene moiety can be synthesized via various methods such as Diels-Alder reactions or cyclization reactions. Once the indene ring is formed, it undergoes nucleophilic substitution or coupling reactions with trifluoroalkylating agents to introduce the trifluoromethyl group.

The application of this compound spans across multiple fields. In pharmaceuticals, it has shown potential as an intermediate in drug development programs targeting various therapeutic areas such as oncology and neurology. Its unique structure allows for selective interactions with biological targets like enzymes and receptors.

In materials science, this compound has been explored for its potential as a precursor in polymer synthesis. The trifluoromethyl group contributes to thermal stability and chemical resistance properties in polymers derived from this compound.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of molecules like this one with greater accuracy. Using quantum mechanical calculations and molecular dynamics simulations, scientists can now better understand how these compounds interact with their environment at both macroscopic and microscopic levels.

In conclusion, 3-(2,3-dihydro-1H-inden - ilyl) - ilyl) - ilyl) - amine stands out as an intriguing molecule with diverse applications across various scientific domains. Its unique structure combined with cutting-edge research continues to unlock new possibilities for its utilization in innovative technologies.